Cas no 1539456-32-0 (2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid)

• Product Name: 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• CAS No: 1539456-32-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6460865
• PubChem ID: 165844052
• Update Time: 2025-07-21

2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• 1539456-32-0
• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid
• EN300-1761380

• Inchi： 1S/C12H14N2O2/c1-3-8(12(15)16)10-7-14(2)11-9(10)5-4-6-13-11/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key： JARNHDNLVHKGQN-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid

Professional Introduction to 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic Acid (CAS No. 1539456-32-0)

2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid, identified by its CAS number 1539456-32-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a pyrrolopyridine scaffold, which is a fused heterocyclic system consisting of a pyrrole ring and a pyridine ring, linked at the 2 and 3 positions. This particular arrangement confers unique electronic and steric properties to the compound, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl moiety in the name highlights the presence of a methyl group at the 1-position of the pyrrole ring, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The< strong>butanoic acid moiety at the other end of the molecule introduces a carboxylic acid functional group, which is commonly used in drug design to enhance binding affinity and pharmacokinetic properties. The overall structure of< strong>2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid suggests potential applications in modulating various biological pathways, particularly those involving G protein-coupled receptors (GPCRs) and ion channels.

In recent years, there has been growing interest in< strong>pyrrolopyridine derivatives due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, studies have demonstrated that certain< strong>pyrrolopyridine-based scaffolds can selectively inhibit specific kinases involved in cancer progression, making them promising candidates for oncology research. Additionally, modifications to the< strong>pyrrole ring or the< strong>pyridine ring can alter the pharmacological profile of these compounds, allowing for fine-tuning of their biological activity. The< strong>methyl group present in< strong>1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl, for example, can enhance lipophilicity and improve membrane permeability, which are crucial factors for drug absorption and distribution.

The< strong>butanoic acid component of< strong>2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid also plays a critical role in determining its biological behavior. Carboxylic acid groups are well-known for their ability to form hydrogen bonds with biological targets, which can strengthen binding interactions. This property is particularly valuable in drug design, where optimizing binding affinity is essential for achieving therapeutic efficacy. Furthermore, carboxylic acids can be further functionalized to introduce additional pharmacophores or to enhance metabolic stability through esterification or amidation.

The synthesis of< strong>2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include palladium-catalyzed cross-coupling reactions for constructing the pyrrolopyridine core, followed by functional group transformations such as bromination or methylation to introduce the< strong>methyl group. The introduction of the< strong>butanoic acid moiety typically involves carboxylation reactions or ester hydrolysis steps. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In terms of biological activity,< strong>2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound may interact with specific proteins involved in neurological disorders, such as dopamine receptors or serotonin transporters. The unique structural features of this molecule allow it to bind selectively to these targets while minimizing off-target effects. Additionally,< strong/pyrrolopyridine derivatives/ have been investigated for their potential role in modulating immune responses and inflammation.

The pharmacokinetic properties of< strong/2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-y/butanoic aci/d/_{CAS No. 1539456- 32- 0}